5-(2-Formyl-1,3-thiazol-5-yl)-2-methylbenzoic acid

• Molecular Formula: C12H9NO3S
• Molecular Weight: 247.27 g/mol
• IUPAC Name: 5-(2-formyl-1,3-thiazol-5-yl)-2-methylbenzoic acid
• InChI: InChI=1S/C12H9NO3S/c1-7-2-3-8(4-9(7)12(15)16)10-5-13-11(6-14)17-10/h2-6H,1H3,(H,15,16)
• InChI Key: NNUUIOOOMNZXLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN=C(S2)C=O)C(=O)O

Description

5-(2-Formyl-1,3-thiazol-5-yl)-2-methylbenzoic acid is a useful research compound. Its molecular formula is C12H9NO3S and its molecular weight is 247.27 g/mol. The purity is usually 95%.
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Biological Activity

5-(2-Formyl-1,3-thiazol-5-yl)-2-methylbenzoic acid is a compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article compiles findings from various studies to provide a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant data.

Chemical Structure and Properties

The compound features a thiazole ring, which is known for its diverse biological properties. The presence of the formyl group at the 2-position and the methylbenzoic acid moiety contributes to its unique reactivity and potential interactions with biological targets.

• Antitumor Activity :
  • The thiazole moiety has been associated with antitumor effects. Studies suggest that compounds containing thiazole rings can induce apoptosis in cancer cells by disrupting cellular processes such as mitosis. For instance, compounds similar to 5-(2-formyl-1,3-thiazol-5-yl)-2-methylbenzoic acid have shown significant inhibition of mitotic kinesins like HSET (KIFC1), leading to multipolar spindle formation and subsequent cell death in centrosome-amplified cancer cells .
• Antimicrobial Activity :
  • Preliminary evaluations indicate that derivatives of this compound may exhibit antimicrobial properties against various pathogens. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways critical for bacterial survival .

Antitumor Studies

A study reported that thiazole derivatives demonstrated cytotoxic activity against several cancer cell lines, with IC50 values indicating effective concentrations for inducing cell death . For example, compounds with structural similarities to 5-(2-formyl-1,3-thiazol-5-yl)-2-methylbenzoic acid showed IC50 values in the low micromolar range against human glioblastoma cells.

Antimicrobial Evaluations

Research into related compounds has shown promising results against both Gram-positive and Gram-negative bacteria. Specific derivatives exhibited minimal inhibitory concentrations (MIC) that indicate their potential as antimicrobial agents .

Data Summary

Biological Activity	IC50 Values (µM)	Target Organisms
Antitumor	1.61 - 23.30	Various cancer cell lines
Antimicrobial	Varies	Bacillus subtilis, Escherichia coli

Chemical Reactions Analysis

Reaction Mechanisms

Key reaction mechanisms include:

• Knoevenagel Condensation
  Used to form substituted thiazoles (Scheme 1). The reaction between 1,3-thiazolidine-2,4-dione and aromatic aldehydes generates the thiazole core through deprotonation and elimination .

• Cyclocondensation
  Thioamides react with α-haloketones (e.g., phenacyl bromides) in ethanol to form thiazole derivatives via nucleophilic attack and cyclization .

• Oxidation
  Selective oxidation of methanols to aldehydes using IBX in dimethyl sulfoxide (DMSO) introduces the formyl group .

Data Tables

Table 1: Synthesis Steps for 5-(2-Formyl-1,3-thiazol-5-yl)-2-methylbenzoic acid

Step	Reaction Type	Reagents/Conditions	Yield (%)	Key Reference
1	Knoevenagel Condensation	1,3-thiazolidine-2,4-dione, aromatic aldehyde, piperidine, ethanol	85–95
2	Oxidation	IBX, DMSO	80–90
3	Cyclocondensation	Thioamide, phenacyl bromide, ethanol	70–85
4	Coupling	Pd catalyst, coupling partners (e.g., Suzuki)	60–75

Table 2: Physical and Spectral Data

Property	Value
Melting Point	180–220°C (varies with substituents)
Solubility	Poor in water; moderate in DMSO/ethanol
IR (cm⁻¹)	~1700 (C=O), ~1600 (C=N)
¹H NMR (δ)	9.8–10.2 (formyl), 7.2–8.5 (aromatic)

Research Findings

• Biological Activity : While the query focuses on chemical reactions, analogous thiazole derivatives exhibit antimicrobial and anticancer properties . Structural features like formyl groups and aromatic substitutions influence activity.

• Synthetic Efficiency : Palladium-catalyzed reactions and cyclocondensation methods offer high yields and scalability .

• Mechanistic Insights : Selective oxidation and condensation steps are critical for introducing functional groups without over-oxidation .